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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619 Get Quote

An In-depth Technical Guide on the Physical Properties of (Dimethylamino)acetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the key physical properties of

(Dimethylamino)acetone, a compound of interest in various research and development

applications. The information is presented to be a valuable resource for laboratory and

development work.

Quantitative Physical Properties
The fundamental physical characteristics of (Dimethylamino)acetone are summarized in the

table below for quick reference and comparison.

Property Value Conditions

Boiling Point 119-120 °C at 760 mmHg[1]

Density 0.883 g/mL at 25 °C[2]

Experimental Protocols for Property Determination
The following sections outline the general methodologies employed for the determination of the

boiling point and density of a liquid compound such as (Dimethylamino)acetone.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for this determination is

distillation.

Apparatus: A standard distillation apparatus is assembled, consisting of a boiling flask, a

condenser, a receiving flask, and a calibrated thermometer.

Procedure:

The (Dimethylamino)acetone sample is placed in the boiling flask along with boiling

chips to ensure smooth boiling.

The apparatus is heated, and the liquid is brought to a gentle boil.

The thermometer bulb is positioned in the vapor phase, just below the side arm of the

distillation head, to accurately measure the temperature of the vapor that is in equilibrium

with the boiling liquid.

The temperature is recorded when it stabilizes during the collection of the distillate. This

stable temperature is the boiling point of the substance at the recorded atmospheric

pressure.

Density Determination
Density is the mass of a substance per unit volume. A precise method for determining the

density of a liquid involves the use of a pycnometer or a density meter.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an analytical balance.

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the (Dimethylamino)acetone sample, ensuring no air

bubbles are trapped. The stopper is carefully inserted, and any excess liquid is wiped from
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the outside.

The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the above steps with a

reference liquid of known density, such as deionized water.

The density of the (Dimethylamino)acetone is calculated by dividing the mass of the

sample (mass of filled pycnometer minus the mass of the empty pycnometer) by the

volume of the pycnometer.

Logical Relationship of Physical Properties
The physical properties of a compound are interconnected and are fundamental to its behavior

under different conditions. The following diagram illustrates a basic logical flow in utilizing these

properties.
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Logical Flow of Physical Property Utilization
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Caption: Logical relationship between physical properties and their application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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